Cas no 17885-24-4 ( )

• Product Name: &nbsp
• CAS No: 17885-24-4
• MF: C₅H₁₁NO₂S₂
• MW: 181.276338815689
• CID: 906679
• PubChem ID: 282051
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(ethyldisulfanyl)propanoic acid
• (R)-3-Aethyldisulfanyl-2-amino-propionsaeure
• 2-amino-3-ethyldisulfanyl-propanoic acid
• 3-(ethyldisulfanyl)alanine
• 3-ethyldisulfanyl-L-alanine
• AC1L5VLM
• AC1Q5SAO
• AG-K-66200
• AR-1E7693
• CTK0I2179
• H-Cys(SEt)-OH
• NSC135126
• S-(ethylsulfenyl)cysteine
• S-ethylmercapto-L-cysteine
• S-Ethylthio-cystein
• 17885-24-4
• SCHEMBL157554
• DS-012919
• NSC-135126
• DTXSID10300149
•  

• Inchi： 1S/C5H11NO2S2/c1-2-9-10-3-4(6)5(7)8/h4H,2-3,6H2,1H3,(H,7,8)
• InChI Key： YIMFYOCZTDBZJL-UHFFFAOYSA-N
• SMILES： S(CC(C(=O)O)N)SCC

Computed Properties

• Exact Mass: 181.02323
• Monoisotopic Mass: 181.02312094g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 114Ų

Experimental Properties

• PSA: 63.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives